Cas no 2172495-08-6 (ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro4.4nonane-4-carboxylate)

• Product Name: ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro4.4nonane-4-carboxylate
• CAS No: 2172495-08-6
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6526599
• PubChem ID: 165602183
• Update Time: 2025-05-20

ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro4.4nonane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro4.4nonane-4-carboxylate
• ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro[4.4]nonane-4-carboxylate
• EN300-1623606
• 2172495-08-6

• Inchi： 1S/C12H21NO4/c1-4-15-10(14)9-8(13)5-16-12(9)6-11(2,3)17-7-12/h8-9H,4-7,13H2,1-3H3
• InChI Key： BLCWSNYIAZMRRO-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OCC)C21COC(C)(C)C2)N

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.8Ų

Additional information on ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro4.4nonane-4-carboxylate

Ethyl 3-Amino-8,8-Dimethyl-1,7-Dioxaspiro[4.4]Nonane-4-Carboxylate: A Comprehensive Overview

Ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro[4.4]nonane-4-carboxylate is a complex organic compound with the CAS number 2172495-08-6. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The molecule features a unique spiro ring system, making it a subject of interest in various chemical and pharmaceutical research domains.

The structure of ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro[4.4]nonane-4-carboxylate consists of an ethyl ester group attached to a spiro ring system. The spiro ring comprises two fused rings: one six-membered ring and one five-membered ring. The presence of the amino group (-NH2) at the third position and two methyl groups at the eighth position adds complexity to the molecule's structure and potentially influences its reactivity and biological activity.

Recent studies have highlighted the potential of spiro compounds like ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro[4.4]nonane-4-carboxylate in drug design and development. The spiro ring system is known to provide structural rigidity and can serve as a scaffold for attaching various functional groups, enhancing the molecule's pharmacokinetic properties. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with potential applications in cancer therapy and anti-inflammatory treatments.

In terms of synthesis, ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro[4.4]nonane-4-carboxylate can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis typically starts with an amino alcohol derivative, which undergoes esterification to form the ethyl ester group. Subsequent cyclization steps lead to the formation of the spiro ring system.

The compound's properties make it a valuable intermediate in organic synthesis. Its ability to form hydrogen bonds due to the presence of hydroxyl and amino groups enhances its solubility in polar solvents, which is advantageous for various chemical reactions. Additionally, the methyl groups at the eighth position contribute to the molecule's lipophilicity, potentially improving its bioavailability when used as a drug candidate.

Ethical considerations in chemical research have led to increased focus on sustainable synthesis methods for compounds like ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro[4.4]nonane-4-carboxylate. Researchers are exploring green chemistry approaches to minimize waste and reduce environmental impact during production processes.

In conclusion, ethyl 3-amino-8,8-dimethyl-1,7-dioxaspiro[4.4]nonane-4-carboxylate is a versatile compound with promising applications in pharmaceuticals and organic synthesis. Its unique structure and functional groups make it an attractive candidate for further research into drug design and development.